Cas no 39243-70-4 (1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl)-)

• Product Name: 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl)-
• CAS No: 39243-70-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 297585
• PubChem ID: 13213758
• Update Time: 2025-04-23

1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl)-
• 2-BROMO-2’,5’-DIMETHOXYPROPIOPHENONE
• 2-bromo-2-5-dimethoxypropiophenone
• 2-Brom-1-(2,5-dimethoxy-phenyl)-propan-1-on
• 2-bromo-1-(2,5-dimethoxy-phenyl)-propan-1-one
• 2-Bromo-2',5'-dimethoxypropiophenone
• 39243-70-4
• SCHEMBL5748247

• Inchi： 1S/C11H13BrO3/c1-7(12)11(13)9-6-8(14-2)4-5-10(9)15-3/h4-7H,1-3H3
• InChI Key： ABONBTQFMVFJQQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 272.00500
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.66990

Additional information on 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl)-

Chemical Profile of 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl) and Its CAS No. 39243-70-4

The compound 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl), identified by its CAS number 39243-70-4, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This molecule, featuring a bromo-substituted ketone core with an aromatic ring bearing dimethoxy groups, has garnered attention due to its versatile reactivity and potential applications in drug development and material science.

Recent advancements in synthetic organic chemistry have highlighted the utility of such brominated aromatic ketones in constructing complex molecular architectures. The presence of both electrophilic and nucleophilic sites in 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl) allows for diverse functionalization strategies, making it a valuable building block for medicinal chemists. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at the bromo and dimethoxyphenyl moieties, enabling the synthesis of novel heterocyclic compounds with enhanced biological activity.

In the realm of pharmaceutical research, derivatives of this compound have shown promise as intermediates for kinase inhibitors and other therapeutic agents. The dimethoxyphenyl group, in particular, is known to modulate electronic properties and binding interactions with biological targets. Studies have demonstrated that modifications at this position can fine-tune pharmacokinetic profiles, improving drug efficacy and reducing off-target effects. Furthermore, the bromo-ketone scaffold is amenable to further derivatization via Suzuki-Miyaura couplings or Buchwald-Hartwig aminations, facilitating the construction of more intricate pharmacophores.

The synthesis of 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl) typically involves multi-step processes starting from commercially available precursors. A common route includes bromination of an appropriately substituted ketone followed by aromatic functionalization. Recent improvements in catalytic systems have enabled more efficient and sustainable production methods, reducing waste generation and energy consumption. Such innovations align with the growing emphasis on green chemistry principles in industrial-scale manufacturing.

From a material science perspective, this compound has been explored for its potential in organic electronics. The conjugated system provided by the aromatic ring and the ketone group can influence charge transport properties, making it a candidate for use in light-emitting diodes (LEDs) or organic photovoltaics (OPVs). Researchers are investigating how structural variations affect optoelectronic performance, aiming to optimize device efficiency. The bromo substituent also offers opportunities for further chemical modification to tailor material properties for specific applications.

Regulatory considerations play a crucial role in the handling and commercialization of such chemicals. While not classified as hazardous or controlled substances under current guidelines, proper safety protocols must be followed during synthesis and storage to ensure worker protection and environmental compliance. Documentation of purity standards and reaction conditions is essential for meeting industry regulations and ensuring reproducibility across different batches.

The growing interest in this compound underscores its significance as a chemical intermediate with broad applicability. As research progresses, new methodologies for its synthesis and functionalization will continue to emerge, further expanding its utility in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists are likely to yield novel compounds with therapeutic potential that leverage the unique features of 1-Propanone,2-bromo-1-(2,5-dimethoxyphenyl).